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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxydiglycol acetate, also known as diethylene glycol monoethyl ether acetate, is a versatile
solvent utilized in a variety of applications, including as a solvent for paints, lacquers, and
printing inks.[1] Its unique properties also make it a substance of interest in research and
development settings. This guide provides a comprehensive overview of the safety and
handling precautions necessary for the use of ethoxydiglycol acetate in a laboratory
environment, with a focus on protecting researchers and ensuring the integrity of experimental
outcomes.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of ethoxydiglycol acetate is
fundamental to its safe handling. This data is crucial for designing appropriate storage and
handling procedures, as well as for anticipating its behavior under various experimental
conditions.
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Property Value Reference
CAS Number 112-15-2 [1]
Molecular Formula C8H1604 [2]
Molar Mass 176.21 g/mol [2]
Appearance Colorless liquid [1112]
Odor Mild, pleasant [3]
Boiling Point 217.4 °C

Melting Point -25 °C

Flash Point 96 °C [4]
Density 1.01 g/cm3 [2]
Solubility in Water Miscible [3]

Vapor Pressure

0.12 mmHg at 20 °C

[2]

Toxicological Data

The toxicological profile of ethoxydiglycol acetate is a critical consideration for risk assessment
and the implementation of appropriate safety measures. The following table summarizes the
available acute toxicity data.

Toxicity Endpoint Value Species Reference
LD50 (Oral) 11 g/kg Rat [5]

LD50 (Dermal) 15,100 puL/kg Rabbit [5]

LC50 (Inhalation) > 5.2 mg/L (4h) Rat

Health Effects:

o Eye Irritation: Causes serious eye irritation.[1]
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 Skin Irritation: May cause mild skin irritation.[1]

e Inhalation: May cause irritation of the respiratory tract.[1] Inhalation of high concentrations
may affect the central nervous system, leading to symptoms such as headache and
drowsiness, and may also impact the urinary system.[1]

 Ingestion: Ingestion of large amounts may lead to gastrointestinal upset and central nervous
system depression.[6]

o Chronic Exposure: There is no available data on the reproductive, developmental, or
teratogenic effects of ethoxydiglycol acetate.[1]

Experimental Protocols

The toxicological data presented in this guide are typically determined using standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). These guidelines ensure that the data is reliable and
comparable across different studies and substances.

Acute Oral Toxicity (Based on OECD Guideline 401)

The acute oral toxicity of a substance is typically determined by administering a single dose of
the substance to a group of experimental animals, usually rats, via oral gavage.[3] The animals
are then observed for a set period, typically 14 days, for signs of toxicity and mortality.[3] The
LD50, or the dose that is lethal to 50% of the test population, is then calculated.[3]

Acute Dermal Toxicity (Based on OECD Guideline 402)

For acute dermal toxicity testing, the substance is applied to a shaved area of the skin of the
test animals, usually rabbits or rats.[7][8] The site of application is then covered with a porous
gauze dressing for a 24-hour exposure period.[9][10] Animals are observed for signs of toxicity
and mortality over a 14-day period, and the dermal LD50 is determined.[9]

Acute Eye Irritation (Based on OECD Guideline 405)

The potential for a substance to cause eye irritation is assessed by applying a small amount of
the substance into the conjunctival sac of one eye of an albino rabbit, with the other eye
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serving as a control.[1][4] The eyes are then examined at specific intervals (e.g., 1, 24, 48, and
72 hours) for signs of irritation, such as redness, swelling, and corneal opacity.[4]

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to minimizing exposure
and ensuring a safe laboratory environment.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
keep airborne concentrations of vapors and mists below their respective threshold limit
values.[1]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[1][4]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-resistant
apron should be worn to prevent skin contact.[1][4]

» Respiratory Protection: If working outside of a fume hood or in situations where ventilation is
inadequate, a NIOSH-approved respirator with an organic vapor cartridge is recommended.
[11]

General Hygiene Practices
e Avoid contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in areas where ethoxydiglycol acetate is handled.[1]

e Wash hands thoroughly after handling the substance.[1]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

» Keep away from heat, sparks, and open flames.[1]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

o Ethoxydiglycol acetate is hygroscopic and should be protected from moisture.[1]
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4 Receiving and Storage

Receive Shipment

Inspect Container for Damage

Don Appropriate PPE

Use in Chemical Fume Hood

Conduct Experiment

Waste Disposal

Collect Waste in a Labeled Container

Dispose of According to Institutional and Local Regulations
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J Inhalation

.l Move to Fresh Air Give Artificial Respiration if Not Breathing Seek Medical Attention
Skin Contact

Remove Contaminated Clothing Wash Skin with Soap and Water Get Medical Advice if Irritation Persists
Exposure to y
Ethoxydiglycol Acetate Eye Contact
Rinse Cautiously with Water for Several Minutes Remove Contact Lenses, if Present and Easy to Do Continue Rinsing Get Medical Attention
Ingestion
Do NOT Induce Vomiting Rinse Mouth Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethoxydiglycol Acetate: A Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089613#safety-and-handling-precautions-for-
ethoxydiglycol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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